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Compound of Interest

Compound Name: Cesium telluride
CAS No.: 12191-06-9
Cat. No.: B077387
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
cesium telluride (CszTe) in a laboratory setting. Adherence to these procedural guidelines is
critical to ensure personnel safety and environmental compliance. Cesium telluride is a
compound that requires careful handling due to the potential hazards associated with both
cesium and tellurium compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to consult the material safety data
sheet (MSDS) for cesium telluride.[1] While most nonradioactive cesium compounds do not
have special disposal requirements, they can be classified as hazardous if chemically reactive,
flammable, or toxic.[2] Tellurium compounds are generally considered toxic and hazardous,
necessitating disposal as hazardous waste in accordance with local, regional, national, and
international regulations.[3][4]

Emergency Procedures:

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b077387#bc-rfq
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.elementschina.com/cesium-telluride-wafer.html
https://www.atsdr.cdc.gov/toxprofiles/tp157-c5.pdf
https://www.carlroth.com/medias/SDB-1L5N-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTk2NDh8YXBwbGljYXRpb24vcGRmfGFEZzRMMmczWXk4NU1qQTVPRE0zTWpVMk56TTBMMU5FUWw4eFREVk9YME5JWDBWT0xuQmtaZ3w3NWUzOGRhZTQxY2FlNzUxNmE1NDExYzg0ZTE0YmIzOTFhZTYzYTUwMzFkYzUwMTUxMGM0MWYxZjIzYjA3OGQy
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Te-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
individual is not breathing, provide artificial respiration and seek immediate medical attention.

[1]5]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water.[1][5]

o Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention.[5]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison
center or doctor immediately.[5]

o Spills: In case of a spill, evacuate the area. Avoid dust formation and contact with skin, eyes,
and clothing.[1][6] Use personal protective equipment. Collect the spilled material and
arrange for disposal.[1] Prevent the spillage from entering drains or waterways.[3]

Personal Protective Equipment (PPE)

The following table outlines the necessary personal protective equipment to be worn when
handling and disposing of cesium telluride.

PPE Category Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with chemical-impermeable

gloves that have been inspected prior to use.[1]

. _ If exposure limits are exceeded or irritation is
Respiratory Protection ) )
experienced, use a full-face respirator.[1]

Step-by-Step Disposal Protocol
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This protocol details the necessary steps for the safe disposal of cesium telluride waste from
a laboratory setting.

1. Waste ldentification and Segregation:

e Characterize the cesium telluride waste. Determine if it is contaminated with other
chemicals.

e Segregate cesium telluride waste from other laboratory waste streams. Incompatible
materials should be stored separately.[7]

2. Containerization:

e Place the cesium telluride waste in a clearly labeled, sealed, and compatible container to
prevent leaks or spills.[7]

e The container must be labeled as "Hazardous Waste" and include the chemical name
"Cesium Telluride."[7]

3. Storage:

» Store the hazardous waste container in a designated, well-ventilated, and secure area.[6][7]
» The storage area should have secondary containment to manage any potential leaks.[7]

4. Arrange for Professional Disposal:

e Cesium telluride waste must be disposed of through a licensed hazardous waste disposal
contractor.[4] Do not attempt to dispose of this material in regular trash or down the sanitary
sewer.[7][8]

» Contact your institution's Environmental Health and Safety (EHS) or a similar department to
arrange for pickup and disposal.[7] They will ensure compliance with all federal, state, and
local regulations.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of cesium telluride.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://pim-resources.coleparmer.com/sds/90122.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Te-MSDS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp157-c5.pdf
https://www.benchchem.com/product/b077387/docs?utm_src=pdf-body#proper-disposal-procedures-for-cesium-telluride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Laboratory Procedures Professional Disposal

1. Identify & Segregate 2. Place in Labeled, 3. Store in Designated 4. Contact EHS for 5. Licensed Contractor 6. Final Disposal at

Cesium Telluride Waste Sealed Container Secure Area Waste Pickup Transports Waste Certified Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cesium telluride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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